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Compound of Interest

Compound Name: Ribitol-5-13C

Cat. No.: B12405909 Get Quote

Essential Safety and Handling Guide for Ribitol-
5-13C
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Ribitol-5-13C, a stable isotope-labeled compound. Adherence to these procedures is essential

to ensure a safe laboratory environment. While Ribitol is not consistently classified as a

hazardous substance, it is recommended to handle it with care due to some evidence of

potential health effects.[1][2][3][4]

Hazard Identification and Risk Assessment
Ribitol-5-13C is a crystalline solid.[5] While some sources state that Ribitol does not meet the

criteria for classification as a hazardous substance, other data suggests it may cause health

issues with repeated exposure.[1][2][3][6] Therefore, a conservative approach to handling is

advised. The primary risks are associated with inhalation of dust particles and direct contact

with skin and eyes.[1][5]

Potential Health Effects (Limited Evidence):

Inhalation: May cause respiratory tract irritation. Vapors may lead to drowsiness and

dizziness.[1]
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Skin Contact: Not generally considered a skin irritant, but prolonged contact may cause

dryness and cracking.[1][4] Entry through wounds or abrasions could lead to health damage.

[1]

Eye Contact: Direct contact may cause transient discomfort, tearing, or redness.[1]

Ingestion: Accidental ingestion may be harmful.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment of your specific laboratory procedures should be conducted to

determine the necessary level of PPE.[7] The following table summarizes the recommended

PPE for handling Ribitol-5-13C.
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Protection Type Recommended PPE Specifications and Use

Eye and Face Protection
Safety glasses with side

shields or Goggles

Minimum requirement for

handling. Goggles are required

for protection against liquid

splashes.[7][8][9]

Face shield

Recommended when there is

a significant risk of splashing.

[8][9]

Hand Protection Disposable nitrile gloves

Minimum requirement.[7] For

incidental contact, remove and

wash hands immediately after

contact.[7] Double gloving may

be necessary for added

protection.[7]

Body Protection Laboratory coat
Protects skin and clothing from

splashes and spills.[7][8][10]

Long pants and closed-toe

shoes

Minimum attire for laboratory

work to protect against spills

and falling objects.[7][10]

Respiratory Protection N95 respirator or equivalent

Required when handling the

powder outside of a fume hood

or when dust generation is

likely.[3]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Fume Hood: All procedures that may generate dust or aerosols should be performed in a

certified chemical fume hood to minimize inhalation exposure.[10]

Handling Procedures:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

workspace by covering it with absorbent, disposable bench paper.

Weighing: Weigh the solid compound in a fume hood or a ventilated balance enclosure to

avoid inhaling dust particles.

Dissolving: When preparing solutions, add the solid to the solvent slowly to prevent

splashing. If using organic solvents like DMSO or dimethylformamide, handle them in a fume

hood.[5]

General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the compound, even if gloves were worn.[5][6]

Storage:

Store Ribitol-5-13C in a tightly sealed container in a cool, dry, and well-ventilated area.[2][6]

Keep away from strong oxidizing agents.[6]

Recommended storage temperature is -20°C for long-term stability.[5]

Disposal Plan
Waste Characterization:

Consult local, state, and federal regulations to determine if your waste is classified as

hazardous.[11][12]

Disposal Procedures:

Solid Waste: Collect excess solid Ribitol-5-13C and any contaminated materials (e.g., weigh

boats, pipette tips, gloves) in a clearly labeled, sealed container for hazardous waste.

Liquid Waste: Solutions of Ribitol-5-13C should be collected in a designated, labeled waste

container. Do not pour solutions down the drain.[6]

Contaminated PPE: Dispose of all used PPE as solid chemical waste.
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Container Disposal: Empty containers should be rinsed thoroughly with an appropriate

solvent. The rinsate should be collected as liquid waste. Once cleaned, the container can be

disposed of according to institutional guidelines.[6]

Quantitative Data Summary
Property Value Source

Molecular Formula C5H12O5 [5]

Molecular Weight 152.1 g/mol [5]

Appearance Crystalline solid [5]

Purity ≥98% [5]

Storage Temperature -20°C [5]

Solubility in DMSO ~25 mg/mL [5]

Solubility in

Dimethylformamide
~5 mg/mL [5]

Solubility in PBS (pH 7.2) ~5 mg/mL [5]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Ribitol-5-13C,

from preparation to disposal.
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Caption: Workflow for Safe Handling of Ribitol-5-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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